2,2,2-trifluoroethyl N-(1-ethyl-1H-pyrazol-4-yl)carbamate

Specification

• CAS No.: 1156304-09-4
• Molecular Formula: C8H10F3N3O2
• Molecular Weight: 237.18 g/mol
• IUPAC Name: 2,2,2-trifluoroethyl N-(1-ethylpyrazol-4-yl)carbamate
• Standard InChI: InChI=1S/C8H10F3N3O2/c1-2-14-4-6(3-12-14)13-7(15)16-5-8(9,10)11/h3-4H,2,5H2,1H3,(H,13,15)
• Standard InChI Key: DOMQBKMQXJNWPE-UHFFFAOYSA-N
• SMILES: CCN1C=C(C=N1)NC(=O)OCC(F)(F)F
• Canonical SMILES: CCN1C=C(C=N1)NC(=O)OCC(F)(F)F

Introduction

2,2,2-trifluoroethyl N-(1-ethyl-1H-pyrazol-4-yl)carbamate is a complex organic compound that belongs to the class of carbamates. Carbamates are esters of carbamic acid and are known for their diverse applications in pharmaceuticals, agrochemicals, and other industrial processes. This specific compound, due to its unique structure, may exhibit properties that make it suitable for various applications, including biological activity or chemical synthesis.

Synthesis and Preparation

The synthesis of 2,2,2-trifluoroethyl N-(1-ethyl-1H-pyrazol-4-yl)carbamate typically involves the reaction of 1-ethyl-1H-pyrazol-4-amine with 2,2,2-trifluoroethyl chloroformate in the presence of a base. This reaction is a common method for preparing carbamates and can be optimized using various conditions such as temperature, solvent, and catalyst.

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Reaction Scheme:
1-Ethyl-1H-pyrazol-4-amine + 2,2,2-Trifluoroethyl chloroformate → 
2,2,2-Trifluoroethyl N-(1-ethyl-1H-pyrazol-4-yl)carbamate + HCl

Biological Activity

While specific biological activity data for 2,2,2-trifluoroethyl N-(1-ethyl-1H-pyrazol-4-yl)carbamate may be limited, compounds with similar structures often exhibit potential as pharmaceuticals or agrochemicals. The presence of a pyrazole ring and a trifluoroethyl group could contribute to biological activity, such as enzyme inhibition or interaction with biological targets.

Potential Biological Activity	Description
Enzyme Inhibition	Possible interaction with enzymes due to the pyrazole ring
Biological Target Interaction	Potential for binding to specific biological targets

Applications and Future Directions

Given its chemical structure, 2,2,2-trifluoroethyl N-(1-ethyl-1H-pyrazol-4-yl)carbamate could be explored for applications in drug discovery, agricultural chemistry, or as an intermediate in organic synthesis. Further research is needed to fully explore its potential uses and to understand its properties and behavior under different conditions.